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Compound of Interest

Compound Name: H2L 5765834

Cat. No.: B1662645

This technical support guide provides researchers, scientists, and drug development
professionals with essential information for validating the activity of H2L 5765834 in a new
assay. It includes troubleshooting guides, frequently asked questions (FAQs), detailed
experimental protocols, and data presentation to facilitate your research.

H2L 5765834 Properties

H2L 5765834 is an antagonist of the lysophosphatidic acid (LPA) receptors LPA1, LPAs, and
LPAs.[1][2] It displays no significant effect on LPA2z or LPA4 receptors.[1]

Property Value

Molecular Formula C21H12N207

Molecular Weight 404.33

Mechanism of Action Antagonist of LPA1, LPAs, and LPAs receptors

Inhibitory Concentrations

Target ICs0 (NM)
LPA: 94

LPAs 752

LPAs 463
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Source: MedchemExpress.com[1]

LPA Receptor Signhaling Pathway

Lysophosphatidic acid (LPA) is a bioactive lipid that signals through at least six G protein-
coupled receptors (GPCRs), namely LPA1-6.[3] H2L 5765834 antagonizes a subset of these
receptors, thereby inhibiting downstream signaling cascades. The simplified signaling pathway
for the targeted receptors is depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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